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Compound of Interest

Compound Name: N-Isobutyrylglycine-d2

Cat. No.: B12408185 Get Quote

This document provides a detailed analysis of the molecular weight of N-Isobutyrylglycine-d2,

a deuterated isotopologue of N-Isobutyrylglycine. It is intended for researchers, scientists, and

professionals in drug development and metabolic research who utilize stable isotope-labeled

compounds.

Introduction
N-Isobutyrylglycine is an N-acylglycine that serves as a human urinary metabolite. Elevated

levels of this compound are often indicative of metabolic disorders, particularly those related to

the catabolism of the branched-chain amino acid valine. The deuterated form, N-
Isobutyrylglycine-d2, is a crucial tool in metabolic studies, often used as an internal standard

in mass spectrometry-based quantification to ensure analytical accuracy. Accurate molecular

weight is fundamental for such applications.

Molecular Composition and Weight
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The introduction of deuterium, an isotope of hydrogen containing one proton

and one neutron, increases the mass of the molecule. Deuterium (D or ²H) has an atomic

weight of approximately 2.014 Da, while protium (¹H), the most common hydrogen isotope, has

an atomic weight of about 1.008 Da.[1][2][3][4][5]

The standard, non-deuterated form of N-Isobutyrylglycine has a chemical formula of C₆H₁₁NO₃

and a molecular weight of approximately 145.16 g/mol .[6][7][8][9] The deuterated variant,
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specifically N-Isobutyrylglycine-2,2-d2, involves the substitution of two hydrogen atoms on the

alpha-carbon of the glycine moiety with two deuterium atoms.[10] This substitution results in a

calculated molecular weight of approximately 147.17 g/mol .[10]

The quantitative data for both the standard and deuterated compounds are summarized below

for direct comparison.

Table 1: Molecular Properties of N-Isobutyrylglycine and N-Isobutyrylglycine-d2

Property N-Isobutyrylglycine N-Isobutyrylglycine-d2

Chemical Formula C₆H₁₁NO₃[6][7] C₆H₉D₂NO₃

Average Molecular Weight 145.16 g/mol [6][7][9] 147.17 g/mol [10]

Monoisotopic Mass 145.0739 Da[7][8] 147.0864 Da[10]

Table 2: Standard Atomic Weights of Constituent Elements

Element Symbol
Standard Atomic Weight
(Da)

Hydrogen H ~1.008

Deuterium D ~2.014[1][2][3]

Carbon C ~12.011

Nitrogen N ~14.007

Oxygen O ~15.999

Experimental Protocols: Molecular Weight
Calculation
The molecular weight of an isotopically labeled compound can be determined through a

straightforward calculation based on the molecular formula of the parent compound.

Methodology:
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Determine the Base Formula: The chemical formula for the non-labeled compound, N-

Isobutyrylglycine, is established as C₆H₁₁NO₃.[6][7]

Calculate Base Molecular Weight: The molecular weight of the parent compound is

calculated by summing the atomic weights of all its atoms.

MW = (6 * AW_C) + (11 * AW_H) + (1 * AW_N) + (3 * AW_O)

MW = (6 * 12.011) + (11 * 1.008) + (1 * 14.007) + (3 * 15.999) ≈ 145.16 g/mol .

Apply Isotopic Substitution: For N-Isobutyrylglycine-d2, two hydrogen atoms (H) are

replaced by two deuterium atoms (D).

Calculate Deuterated Molecular Weight: The molecular weight is recalculated by subtracting

the mass of the two replaced hydrogen atoms and adding the mass of the two deuterium

atoms.

MW_d2 = MW_base - (2 * AW_H) + (2 * AW_D)

MW_d2 = 145.16 - (2 * 1.008) + (2 * 2.014) ≈ 147.17 g/mol .

Visualization of Calculation Workflow
The logical process for determining the molecular weight of the deuterated compound is

illustrated in the following diagram.
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Start:
N-Isobutyrylglycine

Identify Chemical Formula:
C₆H₁₁NO₃

Define Isotopic Substitution:
Replace 2 H with 2 D

Calculate Base MW:
145.16 g/mol

Determine Atomic Weights
(H, D)

Adjust for Isotopic Shift:
MW_d2 = MW_base - (2AW_H) + (2AW_D)

Final Molecular Weight:
147.17 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of N-Isobutyrylglycine-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12408185#n-isobutyrylglycine-d2-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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